N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2,2,2-trifluoroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2,2,2-trifluoroacetamide involves the acylation reaction of trifluoroacetic anhydride with 2-amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbonitrile. This precursor is prepared via a microwave-assisted Gewald reaction using K2CO3 as a heterogeneous solid base catalyst. The synthesis process highlights advantages such as short reaction time, high yield, easy work-up, and environmentally benign procedures (Wang et al., 2014).
Molecular Structure Analysis
The molecular structure of the compound was confirmed through IR, 1H NMR, MS, elemental analysis, and X-ray single-crystal diffraction method. X-Ray diffraction analysis reveals that the cyclohexene ring adopts a half-chair conformation, and the thiophene ring is essentially planar, indicating a specific spatial arrangement essential for its chemical reactivity and interactions (Wang et al., 2014).
Chemical Reactions and Properties
The compound undergoes various chemical reactions due to its active functional groups. For instance, it can participate in condensation reactions with cyanoacetamides, leading to the formation of novel functionalized derivatives of benzo[c]coumarin, indicating its versatility in synthetic chemistry (Sosnovskikh et al., 2011).
Scientific Research Applications
Synthesis and Structural Analysis
N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,2,2-trifluoroacetamide was synthesized using an environmentally friendly protocol that involves the acylation reaction of trifluoroacetic anhydride with 2-amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbonitrile. This method offers advantages such as short reaction time, high yield, easy work-up, and benign environmental impact. The compound's structure was confirmed through IR, 1H NMR, MS, elemental analysis, and X-ray single-crystal diffraction, revealing that the cyclohexene ring adopts a half-chair conformation and the thiophene ring is essentially planar (Wang et al., 2014).
Heterocyclic Compound Synthesis
The compound is involved in the preparation of heterocyclic compounds, such as 4,6-diaryl-1,2-dihydro-2-thioxo-3,5-pyridinedicarbonitriles and related compounds, showcasing its versatility in synthesizing structurally diverse molecules. Such reactions highlight its role in expanding the repertoire of heterocyclic chemistry, which is crucial for developing novel pharmaceuticals and materials (Encinas, Seoane, & Soto, 1984).
Antitumor Activity Exploration
Research on novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives based on the compound indicates potential antitumor activities. Some synthesized derivatives have shown promising inhibitory effects on different cell lines, suggesting the compound's utility in developing new anticancer agents. This area of research is significant for discovering new therapeutic options for various cancers (Albratty, El-Sharkawy, & Alam, 2017).
Green Chemistry Applications
The compound also finds application in green chemistry approaches, such as the synthesis of 2-substituted 1,2,3-triazoles and 4-amino-5-cyanopyrazole derivatives. These syntheses are performed under conditions that emphasize environmental friendliness, including the use of microwave and ultrasound as eco-friendly energy sources. Such methodologies contribute to the advancement of sustainable chemical processes (Al‐Zaydi, 2009).
Electronic Material Development
Further, the compound plays a role in the synthesis of novel acceptors for electronic materials, indicating its importance in the field of material science. For instance, it has been used in the development of conjugated polymers exhibiting n-type behavior, crucial for electronic and optoelectronic applications. This research opens new avenues for creating advanced materials for electronic devices (Casey et al., 2015).
properties
IUPAC Name |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2,2,2-trifluoroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N2OS/c12-11(13,14)10(17)16-9-7(5-15)6-3-1-2-4-8(6)18-9/h1-4H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNFKXDQQCGJWBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)NC(=O)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.